Cas no 2097929-56-9 (2,6-difluoro-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide)

• Product Name: 2,6-difluoro-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide
• CAS No: 2097929-56-9
• MF: C₁₈H₁₅F₂NO₄S
• MW: 379.377810716629
• CID: 6165369
• PubChem ID: 126852749
• Update Time: 2025-05-19

2,6-difluoro-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide
• S-(2,6-difluorophenyl)-2-[4-(furan-2-yl)phenyl]-2-hydroxyethane-1-sulfonamido
• 2,6-difluoro-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}benzene-1-sulfonamide
• F6517-3888
• 2,6-difluoro-N-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]benzenesulfonamide
• AKOS032466036
• 2097929-56-9

• Inchi： 1S/C18H15F2NO4S/c19-14-3-1-4-15(20)18(14)26(23,24)21-11-16(22)12-6-8-13(9-7-12)17-5-2-10-25-17/h1-10,16,21-22H,11H2
• InChI Key： BITHGKHCNXTQLP-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CC=1F)F)(NCC(C1C=CC(C2=CC=CO2)=CC=1)O)(=O)=O

Computed Properties

• Exact Mass: 379.06898546g/mol
• Monoisotopic Mass: 379.06898546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 87.9Ų

Additional information on 2,6-difluoro-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide

Introduction to 2,6-difluoro-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide (CAS No. 2097929-56-9)

2,6-difluoro-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2097929-56-9, represents a fusion of fluorinated aromatic rings with a sulfonamide functional group, coupled with an alkoxy chain and a furan-based substituent. Such structural motifs are often engineered to enhance binding affinity and metabolic stability, making it a promising candidate for further exploration in drug discovery.

The presence of difluoro groups at the 2 and 6 positions of the benzene ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This modification is particularly valuable in medicinal chemistry, as it can influence both the solubility and reactivity of the compound. Additionally, the sulfonamide moiety (-SO₂NH₂) is a well-documented pharmacophore that is frequently incorporated into drug molecules due to its ability to form hydrogen bonds and interact with biological targets. The hydroxyethyl side chain further extends the molecular framework, potentially allowing for conformational flexibility and improved bioavailability.

The furan-2-yl substituent attached to the phenyl ring adds another layer of complexity to this compound. Furan derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. By integrating a furan moiety into this structure, researchers aim to leverage these inherent pharmacological effects while simultaneously exploring novel interactions with biological targets. The combination of these structural elements makes 2,6-difluoro-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide a multifaceted compound with broad therapeutic implications.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions, allowing researchers to predict the binding affinities and mechanisms of action of complex compounds like this one. Studies have suggested that the difluoro groups may enhance binding to certain enzymes by stabilizing transition states or improving hydrophobic interactions. Furthermore, the sulfonamide group could serve as a key interaction point with biological receptors, potentially leading to high-affinity binding. These insights are derived from molecular dynamics simulations and quantum mechanical calculations, which are increasingly integral to modern drug design.

The hydroxyethyl chain in this molecule is particularly interesting from a pharmacokinetic perspective. Hydroxyl groups are known to improve water solubility, which can enhance oral bioavailability and tissue distribution. Additionally, the ethyl side chain may provide steric bulk that optimizes interactions with specific binding sites. Together, these features contribute to an overall structure that is both pharmacologically intriguing and physicochemically favorable for drug development.

One of the most compelling aspects of 2,6-difluoro-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide is its potential application in addressing unmet medical needs. Current research indicates that this compound may exhibit activity against various diseases by modulating key biological pathways. For instance, studies have hinted at its potential in inhibiting enzymes involved in inflammation or cancer progression. While preliminary data is promising, further investigation is necessary to fully elucidate its therapeutic profile.

The synthesis of such complex molecules requires meticulous attention to detail and advanced synthetic techniques. Modern laboratories employ state-of-the-art methodologies to construct intricate structures like this one with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions are often utilized to form carbon-carbon bonds efficiently. Additionally, protecting group strategies are employed to ensure that reactive functional groups remain intact during multi-step syntheses.

From a regulatory standpoint, compounds like 2,6-difluoro-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide must undergo rigorous testing before they can be considered for clinical use. This includes toxicological assessments to evaluate potential side effects and pharmacokinetic studies to determine how the body processes the compound. Only after passing these stringent evaluations can it proceed to clinical trials, where its efficacy and safety are tested in human subjects.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit enhanced metabolic stability and improved pharmacokinetic properties compared to their non-fluorinated counterparts. The difluoro groups in this molecule are no exception; they contribute to increased lipophilicity while maintaining good solubility in aqueous environments—a desirable balance for many drug candidates.

The integration of furan derivatives into drug molecules has been a growing trend in recent years due to their versatility and biological activity. The furan ring can serve as a scaffold for designing molecules with specific target interactions. In CAS No. 2097929-56-9, the furan moiety is positioned strategically on the phenyl ring, allowing it to interact with biological targets while maintaining overall structural integrity.

In conclusion, 2097929-56-9 is a promising compound with a